Cas no 406211-06-1 (IKK-IN-1)

• Product name: IKK-IN-1
• CAS No: 406211-06-1
• MF: C₂₂H₂₆ClN₃O₄
• MW: 431.912544727325
• CID: 3017628
• PubChem ID: 137186154

IKK-IN-1 Chemical and Physical Properties

Names and Identifiers

• IKK-IN-1
• 7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-piperidin-4-yl-1,4-dihydropyrido[2,3-d][1,3]oxazin-2-one;hydrochloride
• MS-27700
• G16164
• DA-64392
• 406211-06-1
• AKOS040733436
• CS-7865
• HY-13873

• Inchi： InChI=1S/C22H25N3O4.ClH/c26-18-2-1-3-19(28-11-13-4-5-13)20(18)17-10-15(14-6-8-23-9-7-14)16-12-29-22(27)25-21(16)24-17;/h1-3,10,13-14,23,26H,4-9,11-12H2,(H,24,25,27);1H
• InChI Key： PLLAQIZOLUOIRN-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(CO1)C(C3CCNCC3)=CC(C(C(O)=CC=C4)=C4OCC5CC5)=N2.Cl

Computed Properties

• Exact Mass: 431.1611840g/mol
• Monoisotopic Mass: 431.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7Ų

IKK-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month